5-Amino-4-fluoro-2-methylphenol

• IUPAC Name: 5-amino-4-fluoro-2-methylphenol
• InChI: InChI=1S/C7H8FNO/c1-4-2-5(8)6(9)3-7(4)10/h2-3,10H,9H2,1H3
• InChI Key: HEAQOCBITATQEW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1O)N)F
• Molecular Formula: C7H8FNO
• DSSTOX Substance ID: DTXSID40436208
• Molecular Weight: 141.14 g/mol
• CAS RN: 122455-85-0

Description

5-Amino-4-fluoro-2-methylphenol, or 5-AFMP, is an important aromatic compound used in a variety of scientific and industrial applications. It is a versatile chemical that can be used in the synthesis of other compounds, and as a catalyst in chemical reactions. 5-AFMP is also used as a reagent in scientific research, as a dye in medical imaging, and as a precursor to pharmaceuticals.

Scientific Research Applications

• Radioligand Synthesis for GABA Receptor in the Brain :

  • A study developed a synthesis method for a potential radioligand, involving 5-fluoro-2-hydroxyphenyl derivatives, to target GABA receptors in the brain (Vos & Slegers, 1994).

• pH Sensitive Probes for Intracellular Measurement :

  • Research on fluorinated o-aminophenol derivatives led to the creation of pH-sensitive probes, useful for intracellular pH measurement, featuring derivatives like N-ethyl-5-fluoro-2-aminophenol N,O-diacetate (Rhee, Levy, & London, 1995).

• Discovery of Dual 5-HT6/5-HT2A Receptor Ligands :

  • A virtual screening identified compounds with a structure including 5-fluoro-1H-pyrrolo[2,3-b]pyridin-3-yl derivatives, effective as dual 5-HT6/5-HT2A receptor ligands with potential pro-cognitive properties (Staroń et al., 2019).

• 19F NMR Indicators for Magnesium Concentration :

  • The study developed fluorinated derivatives of o-aminophenol-N,N,O-triacetic acid, serving as 19F NMR indicators to measure free cytosolic magnesium concentration (Levy, Murphy, Raju, & London, 1988).

• Synthesis of Oligoribonucleotides for RNA Biochemistry :

  • This research involved the synthesis of oligoribonucleotides using a fluorophenyl-protecting group, significant for studying RNA biochemistry (Beijer et al., 1990).

• Synthesis of 2'-Deoxyoligonucleotides with 5-Fluoro-2'-deoxycytidine :

  • The study described the chemical synthesis of 2'-deoxyoligonucleotides, incorporating 5-fluorocytosine residues, to explore DNA methylation mechanisms (Schmidt, Pein, Fritz, & Cech, 1992).

• Polyphenols Derived from 4-Fluorobenzaldeyde :

  • Investigation into the synthesis and application of polyphenols derived from 4-fluorobenzaldeyde, examining the effect of electron-donating groups on physical properties (Kaya, Kamaci, & Arican, 2012).

• Study of B/Z-DNA Transition Using 19F NMR Spectroscopy :

  • The synthesis of 5-fluoro-2'-deoxycytidine for probing B/Z-DNA transition with 19F NMR spectroscopy was carried out in this research (Solodinin, Gautrais, Ollivier, & Yan, 2019).

Safety and Hazards

The safety information available indicates that this compound may cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area.

Synthesis routes and methods I

Procedure details

A mixture of 4-fluoro-2-methyl-5-nitrophenol (2.1 g, 13 mmol), iron powder (1 g, 18 mmol) and iron(II)sulphate (1.5 g, 10 mmol) in water (40 ml) was heated at reflux for 4 hours. The reaction mixture was allowed to cool, neutralised with 2M aqueous sodium hydroxide solution and extracted with ethyl acetate (100 ml). The ethyl acetate extract was dried (MgSO4) and the solvent removed by evaporation to give 2-fluoro-5-hydroxy-4-methylaniline (0.8 g, 47%) as a solid.

Synthesis routes and methods II

Procedure details

A mixture of 4-fluoro-2-methyl-5-nitro-phenol (1.4 g, 8.2 mmol) and 10% Pd/C (0.3 g, 20%/w) in MeOH (80 mL) was stirred under H2 (30 psi) for 2 h. The Pd/C was removed by filtration and the filtrate was concentrated to give 5-amino-4-fluoro-2-methyl-phenol (0.68 g, 62% yield). 1H NMR (300 MHz, DMSO-d6) δ 8.75 (s, 1H), 6.62 (d, J=12.0 Hz, 1H), 6.21 (d, J=8.1 Hz, 1H), 4.69 (s, 2H), 1.93 (s, 3H).